{3-[(2-Aminoethyl)(methyl)amino]propyl}dimethylamine

Specification

• CAS No.: 19475-31-1
• Molecular Formula: C8H21N3
• Molecular Weight: 159.27 g/mol
• IUPAC Name: N'-(2-aminoethyl)-N,N,N'-trimethylpropane-1,3-diamine
• Standard InChI: InChI=1S/C8H21N3/c1-10(2)6-4-7-11(3)8-5-9/h4-9H2,1-3H3
• Standard InChI Key: HYBVVWZIEBBSSK-UHFFFAOYSA-N
• SMILES: CN(C)CCCN(C)CCN
• Canonical SMILES: CN(C)CCCN(C)CCN

Introduction

{3-[(2-Aminoethyl)(methyl)amino]propyl}dimethylamine, also known as N1-(2-aminoethyl)-N1,N3,N3-trimethyl-1,3-propanediamine, is a versatile chemical compound with a molecular formula of C8H21N3 and a molecular weight of 159.27 g/mol. This quaternary amine is recognized for its role in enhancing adhesion between different surfaces, making it a valuable component in various industrial applications.

Synthesis and Chemical Reactions

The synthesis of {3-[(2-Aminoethyl)(methyl)amino]propyl}dimethylamine typically involves the reaction of 3-aminopropylamine with formaldehyde and dimethylamine under controlled conditions of temperature and pH. The compound can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

• Oxidation: Uses oxidizing agents like hydrogen peroxide or potassium permanganate.

• Reduction: Involves reducing agents such as lithium aluminum hydride.

• Substitution: Can undergo nucleophilic substitution with halides or other electrophiles.

Applications in Research and Industry

This compound has a wide range of applications across different fields:

• Chemistry: Used as a ligand in coordination chemistry and as a catalyst in organic reactions.

• Biology: Involved in the synthesis of biologically active molecules and as a reagent in biochemical assays.

• Medicine: Employed in the development of pharmaceuticals and as an intermediate in the synthesis of active pharmaceutical ingredients.

• Industry: Utilized in the production of surfactants, polymers, and other industrial chemicals.

Comparison with Similar Compounds

{3-[(2-Aminoethyl)(methyl)amino]propyl}dimethylamine can be compared with other similar compounds such as N1,N1-Bis(2-dimethylaminoethyl)amine and Tris(2-dimethylaminoethyl)amine. These compounds share some structural features but differ in reactivity and applications.

Compound	Structural Features	Applications
N1,N1-Bis(2-dimethylaminoethyl)amine	Similar structural features	Different reactivity and applications
Tris(2-dimethylaminoethyl)amine	Distinct properties	Used in different chemical processes
N,N-Dimethylethylenediamine	Shares some functional groups	Different chemical behavior and applications